Cas no 1015731-79-9 (2-ethynyl-5-fluorobenzaldehyde)

• Product Name: 2-ethynyl-5-fluorobenzaldehyde
• CAS No: 1015731-79-9
• MF: C₉H₅FO
• MW: 148.133805990219
• MDL: MFCD24674725
• CID: 1129882
• PubChem ID: 44238945
• Update Time: 2025-06-08

2-ethynyl-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-fluorobenzaldehyde
• AC1L6G9I
• AG-K-73767
• 5-fluoro-2-ethylthio-3H-pyrimidin-4-one
• 2-ethylthio-5-fluoro-4(1H)-pyrimidinone
• 2-(ethylsulfanyl)-5-fluoropyrimidin-4(3H)-one
• 2-Aethylmercapto-5-fluor-3H-pyrimidin-4-on
• 2-ethylsulfanyl-5-fluoro-3H-pyrimidin-4-one
• 5-fluoro-2-ethynylbenzaldehyde
• NCIOpen2_002191
• NSC104998
• 2-ethylthio-5-fluoropyrimidin-4-one
• AC1Q4HLY
• 4(3h)-pyrimidinone, 2-(ethylthio)-5-fluoro-
• STK375823
• 2-Ethylthio-5-fluor-4-pyrimidon
• CTK5C3235
• AC1L6G9I; AG-K-73767; 5-fluoro-2-ethylthio-3H-pyrimidin-4-one; 2-ethylthio-5-fluoro-4(1H)-pyrimidinone; 2-(ethylsulfanyl)-5-fluoropyrimidin-4(3H)-one; 2-Aethylmercapto-5-fluor-3H-pyrimidin-4-on; 2-ethylsulfanyl-5-fluoro-3H-pyrimidin-4-one; 5-fluoro-2-ethynylbenzaldehyde; NCIOpen2_002191; NSC104998; 2-ethylthio-5-fluoropyrimidin-4-one; AC1Q4HLY; 4(3h)-pyrimidinone, 2-(ethylthio)-5-fluoro-; STK375823; 2-Ethylthio-5-fluor-4-pyrimidon; CTK5
• 4-Fluoro-2-formylphenylacetylene
• 2-Ethynyl-5-fluorobenzaldehyde97%
• Benzaldehyde, 2-ethynyl-5-fluoro-
• 2-Ethynyl-5-fluorobenzaldehyde 97%
• 1015731-79-9
• PS-11744
• MFCD24674725
• F21423
• SCHEMBL15428101
• AKOS027393726

• MDL： MFCD24674725
• Inchi： 1S/C9H5FO/c1-2-7-3-4-9(10)5-8(7)6-11/h1,3-6H
• InChI Key： ROFSWUCLZSEGKY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#C)=C(C=O)C=1

Computed Properties

• Exact Mass: 148.032443g/mol
• Monoisotopic Mass: 148.032443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.13g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-ethynyl-5-fluorobenzaldehyde

Research Briefing on 2-Ethynyl-5-fluorobenzaldehyde (CAS: 1015731-79-9) in Chemical Biology and Pharmaceutical Applications

2-Ethynyl-5-fluorobenzaldehyde (CAS: 1015731-79-9) is a fluorinated aromatic aldehyde with an ethynyl substituent, which has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. Its unique structural features, including the presence of a fluorine atom and an ethynyl group, make it a valuable building block for click chemistry reactions and the construction of complex molecular architectures.

Recent studies have highlighted the role of 2-ethynyl-5-fluorobenzaldehyde in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound to develop potent inhibitors of protein kinases involved in cancer progression. The fluorine atom enhances the binding affinity and metabolic stability of the resulting inhibitors, while the ethynyl group allows for further functionalization via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry.

In addition to its applications in drug discovery, 2-ethynyl-5-fluorobenzaldehyde has been employed in the design of fluorescent probes and molecular imaging agents. The incorporation of the fluorine atom facilitates the study of drug-target interactions using ¹⁹F NMR spectroscopy, a powerful technique for characterizing molecular dynamics and binding events. Recent advancements in probe design have leveraged the ethynyl group to conjugate the aldehyde moiety with various fluorophores, enabling real-time visualization of biological processes in live cells.

The synthetic routes to 2-ethynyl-5-fluorobenzaldehyde have also been optimized in recent years, with a focus on improving yield and scalability. One notable approach involves the palladium-catalyzed Sonogashira coupling of 5-fluoro-2-iodobenzaldehyde with terminal alkynes, which provides high regioselectivity and mild reaction conditions. These methodological improvements have facilitated the broader adoption of this compound in both academic and industrial research settings.

Looking ahead, the potential of 2-ethynyl-5-fluorobenzaldehyde extends to emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its dual functionality makes it an attractive candidate for the development of bifunctional molecules that can simultaneously engage target proteins and E3 ubiquitin ligases, thereby promoting targeted protein degradation. Furthermore, the aldehyde group offers a handle for reversible covalent modification of nucleophilic residues in proteins, a strategy that has gained traction in the design of next-generation therapeutics.

In conclusion, 2-ethynyl-5-fluorobenzaldehyde (CAS: 1015731-79-9) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from inhibitor design to molecular imaging, underpinned by ongoing innovations in synthetic methodology and bioconjugation techniques. As research in this area continues to evolve, this compound is poised to play an increasingly prominent role in the development of novel therapeutic and diagnostic agents.